5-(4-Chlorophenyl)-4-methylisoxazole-3-carboxylic acid

• Molecular Formula: C11H8ClNO3
• Molecular Weight: 237.64 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-4-methyl-1,2-oxazole-3-carboxylic acid
• InChI: InChI=1S/C11H8ClNO3/c1-6-9(11(14)15)13-16-10(6)7-2-4-8(12)5-3-7/h2-5H,1H3,(H,14,15)
• InChI Key: CIYSEKYUJLPQBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(ON=C1C(=O)O)C2=CC=C(C=C2)Cl

Description

5-(4-Chlorophenyl)-4-methylisoxazole-3-carboxylic acid is a useful research compound. Its molecular formula is C11H8ClNO3 and its molecular weight is 237.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 5-(4-chlorophenyl)-4-methylisoxazole-3-carboxylate (63 mg, 0.24 mmol) in tetrahydrofuran (1.5 mL) was added a solution of lithium hydroxide hydrate (10 mg, 0.24 mmol) in water (1.5 mL). After stirring for 20 minutes, the reaction mixture was acidified with 1M HCl and extracted with dichloromethane three times. The combined dichloromethane extracts were washed with brine, dried over magnesium sulfate, and evaporated to obtain 5-(4-chlorophenyl)-4-methylisoxazole-3-carboxylic acid (55 mg, 0.23 mmol).